Cas no 1343005-27-5 (3-ethyl-1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole)

• Product Name: 3-ethyl-1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole
• CAS No: 1343005-27-5
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5844289
• PubChem ID: 63032199
• Update Time: 2025-06-26

3-ethyl-1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole
• EN300-1077328
• 1343005-27-5

• Inchi： 1S/C9H16N4/c1-3-8-11-9(13(2)12-8)7-4-5-10-6-7/h7,10H,3-6H2,1-2H3
• InChI Key： MKDRCPZPIYFOTB-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC(CC)=NN2C)C1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-ethyl-1-methyl-5-(pyrrolidin-3-yl)-1H-1,2,4-triazole

3-Ethyl-1-Methyl-5-(Pyrrolidin-3-Yl)-1H-1,2,4-Triazole: A Comprehensive Overview

The compound 3-Ethyl-1-Methyl-5-(Pyrrolidin-3-Yl)-1H-1,2,4-Triazole, identified by the CAS number 1343005-27-5, is a heterocyclic organic compound with a unique structure that combines a triazole ring with substituents such as an ethyl group, a methyl group, and a pyrrolidine moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure and functional groups make it a versatile molecule with promising properties that continue to be explored in cutting-edge research.

The molecular structure of 3-Ethyl-1-Methyl-5-(Pyrrolidin-3-Yl)-1H-1,2,4-Triazole is characterized by a 1,2,4-triazole ring system. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms at positions 1, 2, and 4. This ring system is known for its stability and reactivity, making it a valuable scaffold in organic synthesis. The substituents attached to the triazole ring further enhance its chemical and biological properties. The ethyl group at position 3 introduces hydrophobicity and flexibility to the molecule. The methyl group at position 1 adds steric bulk and potentially influences the molecule's electronic properties. The pyrrolidine group at position 5 introduces a cyclic amine structure that can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have focused on the synthesis of CAS No. 1343005-27 using various methodologies. One approach involves the reaction of an azide with an alkyne in the presence of copper catalysts to form the triazole ring via click chemistry. This method is highly efficient and selective, making it suitable for large-scale production. Another approach utilizes nucleophilic substitution reactions where appropriate precursors are modified to introduce the desired substituents onto the triazole ring. These synthetic routes have been optimized to improve yield and purity while minimizing environmental impact.

The pharmacological properties of CAS No. 1343005 have been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against kinases associated with cancer cell proliferation. Additionally, research has explored its role as an antagonist or agonist of various receptors, highlighting its potential in drug discovery efforts targeting neurodegenerative diseases or inflammatory conditions.

In the field of agrochemistry, CAS No. 1343005 has shown promise as a fungicide or herbicide due to its ability to disrupt key biochemical pathways in plant pathogens or weeds. Field trials have indicated that this compound can effectively control fungal infections without causing significant harm to crops or beneficial organisms when applied at appropriate concentrations.

The material science applications of this compound are also being explored. Due to its thermal stability and ability to form stable complexes with metal ions, it has been considered for use as a ligand in coordination polymers or metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Environmental impact assessments are crucial for understanding the sustainability of using this compound in various applications. Recent studies have evaluated its biodegradation rates under different environmental conditions and its potential toxicity to aquatic organisms. Results suggest that under aerobic conditions, this compound undergoes rapid biodegradation by microbial communities without accumulating significantly in ecosystems.

In conclusion, CAS No. 1343005 represents a versatile molecule with diverse applications across multiple industries. Its unique structure allows for tailored modifications that can enhance specific properties for targeted uses while ongoing research continues to uncover new possibilities for this intriguing compound.